molecular formula C17H15ClN2O2S B8552222 2-(4-Chlorophenyl)-4-methyl-1-(4-(methylsulfonyl)phenyl)-1H-imidazole CAS No. 177660-54-7

2-(4-Chlorophenyl)-4-methyl-1-(4-(methylsulfonyl)phenyl)-1H-imidazole

Cat. No.: B8552222
CAS No.: 177660-54-7
M. Wt: 346.8 g/mol
InChI Key: RIZFWOPNUQFLEF-UHFFFAOYSA-N
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Description

2-(4-Chlorophenyl)-4-methyl-1-(4-(methylsulfonyl)phenyl)-1H-imidazole is a useful research compound. Its molecular formula is C17H15ClN2O2S and its molecular weight is 346.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

177660-54-7

Molecular Formula

C17H15ClN2O2S

Molecular Weight

346.8 g/mol

IUPAC Name

2-(4-chlorophenyl)-4-methyl-1-(4-methylsulfonylphenyl)imidazole

InChI

InChI=1S/C17H15ClN2O2S/c1-12-11-20(15-7-9-16(10-8-15)23(2,21)22)17(19-12)13-3-5-14(18)6-4-13/h3-11H,1-2H3

InChI Key

RIZFWOPNUQFLEF-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C(=N1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-chloro-N-[4-(methylsulfonyl)phenyl]benzenecarboximidamide (Example 1, Step 1) (240 mg, 0.78 mmol) and sodium bicarbonate (131 mg, 1.56 mmol) in isopropanol (20 mL), excess chloroacetone (1.5 mL) was added. After heating to reflux, the reaction mixture for 72 hours, the solvent was removed. The residue was redissolved in methylene chloride and washed with aqueous sodium bicarbonate and water. The organic fractions were combined, dried over sodium sulfate, filtered and concentrated in vacuo. The crude product (370 mg) was chromatographed (silica gel, hexane/ethyl acetate, 25/75) to give pure 2-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-4-methyl-1H-imidazole (160 mg, 67%): mp (DSC) 166° C. Anal Calc'd. for C17H15N2SO2Cl C, 58.87, H, 4.36, N, 8.08 Found: C, 58.78, H, 4.62, N, 7.99.
Name
4-chloro-N-[4-(methylsulfonyl)phenyl]benzenecarboximidamide
Quantity
240 mg
Type
reactant
Reaction Step One
Quantity
131 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One

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